N-(2-pyrazol-1-ylcyclohexyl)-1-(3,3,3-trifluoropropyl)piperidin-4-amine

• IUPAC Name: N-(2-pyrazol-1-ylcyclohexyl)-1-(3,3,3-trifluoropropyl)piperidin-4-amine
• InChI: InChI=1S/C17H27F3N4/c18-17(19,20)8-13-23-11-6-14(7-12-23)22-15-4-1-2-5-16(15)24-10-3-9-21-24/h3,9-10,14-16,22H,1-2,4-8,11-13H2
• InChI Key: PHYIJFVUNLUUES-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)NC2CCN(CC2)CCC(F)(F)F)N3C=CC=N3
• Molecular Formula: C17H27F3N4
• Molecular Weight: 344.4 g/mol

Description

N-(2-pyrazol-1-ylcyclohexyl)-1-(3,3,3-trifluoropropyl)piperidin-4-amine, also known as PCP-PIF, is a synthetic compound that belongs to the class of dissociative anesthetics. It was first synthesized in the 1960s and has been studied extensively for its potential use in scientific research.

Mechanism of Action

The exact mechanism of action of N-(2-pyrazol-1-ylcyclohexyl)-1-(3,3,3-trifluoropropyl)piperidin-4-amine is not fully understood. However, it is believed to act as a non-competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of synaptic plasticity and memory formation. This compound has also been found to affect other receptors, including the dopamine and serotonin receptors.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which may contribute to its addictive potential. It has also been found to affect the levels of various neurotransmitters, including glutamate and serotonin.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-pyrazol-1-ylcyclohexyl)-1-(3,3,3-trifluoropropyl)piperidin-4-amine in lab experiments is its ability to selectively target the NMDA receptor, which is involved in many neurological disorders. However, one limitation is its potential for abuse and addiction, which may limit its use in certain studies.

Future Directions

There are many potential future directions for research on N-(2-pyrazol-1-ylcyclohexyl)-1-(3,3,3-trifluoropropyl)piperidin-4-amine. One area of interest is its potential use in the treatment of depression and anxiety disorders. Another area of interest is its potential as a tool for studying the mechanisms of addiction and drug abuse. Further research is needed to fully understand the effects of this compound on the central nervous system and its potential applications in scientific research.

Synthesis Methods

The synthesis of N-(2-pyrazol-1-ylcyclohexyl)-1-(3,3,3-trifluoropropyl)piperidin-4-amine involves a multi-step process that includes the reaction of pyrazole with cyclohexanone, followed by the reaction of the resulting product with piperidine and trifluoropropyl chloride. The final product is obtained after purification and isolation steps.

Scientific Research Applications

N-(2-pyrazol-1-ylcyclohexyl)-1-(3,3,3-trifluoropropyl)piperidin-4-amine has been widely used in scientific research for its potential as a tool to study the central nervous system. It has been found to have effects on various neurotransmitter systems, including glutamate, dopamine, and serotonin. This compound has been used in studies of addiction, depression, and anxiety disorders.